Cas no 78824-10-9 (Benzenesulfonic acid,4-amino-3,5-dibromo-)

Benzenesulfonic acid,4-amino-3,5-dibromo- is a brominated aromatic sulfonic acid derivative characterized by the presence of amino and sulfonic acid functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and specialty chemicals. The dibromo substitution enhances its reactivity, making it valuable for electrophilic aromatic substitution reactions. Its sulfonic acid group improves solubility in aqueous and polar solvents, facilitating its use in various industrial applications. The amino group further allows for functionalization, enabling the synthesis of more complex molecules. This compound is noted for its stability and consistent performance in synthetic processes.
Benzenesulfonic acid,4-amino-3,5-dibromo- structure
78824-10-9 structure
Product Name:Benzenesulfonic acid,4-amino-3,5-dibromo-
CAS No:78824-10-9
MF:C6H4Br2NNaO3S
MW:352.963629722595
CID:553518
PubChem ID:24856266
Update Time:2025-10-29

Benzenesulfonic acid,4-amino-3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-amino-3,5-dibromo-
    • 3,5-Dibromosulfanilic Acid, Sodium Salt
    • sodium,4-amino-3,5-dibromobenzenesulfonate
    • 2.6-Dibrom-anilin-sulfonsaeure-(4)
    • 3,5-dibromosulfanilic acid
    • 3,5-dibromosulphanilic acid
    • 4-Amino-3,5-dibrom-benzolsulfonsaeure
    • 4-amino-3,5-dibromo-benzenesulfonic acid
    • 4-Amino-3,5-dibromobenzenesulfonic acid sodium salt
    • 4-amino-3,5-dibromobenzenesulphonic acid
    • sodium;4-amino-3,5-dibromobenzenesulfonate
    • DTXSID80746510
    • SODIUM 4-AMINO-3,5-DIBROMOBENZENESULFONATE
    • 4-amino-3,5-dibromobenzene-1-sulfonic acid
    • 3,5-Dibromosulfanilic acid,sodium salt
    • sodium 4-amino-3,5-dibromobenzene-1-sulfonate
    • F70065
    • 78824-10-9
    • SCHEMBL3511719
    • 3,5-Dibromosulfanilic acid sodium salt, 98%
    • 3,5-Dibromosulfanilic acid sodium salt
    • FT-0641695
    • DB-056337
    • MDL: MFCD00065092
    • Inchi: 1S/C6H5Br2NO3S.Na/c7-4-1-3(13(10,11)12)2-5(8)6(4)9;/h1-2H,9H2,(H,10,11,12);/q;+1/p-1
    • InChI Key: DTJLNZLNWFJAOF-UHFFFAOYSA-M
    • SMILES: BrC1C(=C(C=C(C=1)S(=O)(=O)[O-])Br)N.[Na+]

Computed Properties

  • Exact Mass: 350.81800
  • Monoisotopic Mass: 350.81763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 2.253
  • Refractive Index: 1.69
  • PSA: 91.60000
  • LogP: 3.35990

Benzenesulfonic acid,4-amino-3,5-dibromo- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Safety Term:26-37/39
  • Risk Phrases:R36/37/38

Benzenesulfonic acid,4-amino-3,5-dibromo- Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzenesulfonic acid,4-amino-3,5-dibromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02996-5g
Benzenesulfonic acid,4-amino-3,5-dibromo-
78824-10-9 98%
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Additional information on Benzenesulfonic acid,4-amino-3,5-dibromo-

Benzenesulfonic acid, 4-amino-3,5-dibromo- (CAS No. 78824-10-9): An Overview

Benzenesulfonic acid, 4-amino-3,5-dibromo- (CAS No. 78824-10-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with an amino group and two bromine atoms at the 3 and 5 positions, along with a sulfonic acid group at the 4 position. The combination of these functional groups imparts a range of interesting properties that make it valuable for various applications.

The chemical formula of Benzenesulfonic acid, 4-amino-3,5-dibromo- is C6H4Br2NH2SO3H. Its molecular weight is approximately 317.96 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. These physical properties are crucial for its use in various chemical reactions and formulations.

In the realm of pharmaceutical research, Benzenesulfonic acid, 4-amino-3,5-dibromo- has shown promise as an intermediate in the synthesis of drugs targeting specific biological pathways. Recent studies have explored its potential as a precursor for developing novel antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several derivatives of this compound that exhibited potent antiviral activity against influenza A virus. The researchers found that the bromine substituents played a critical role in enhancing the antiviral efficacy of the compounds.

Beyond pharmaceutical applications, Benzenesulfonic acid, 4-amino-3,5-dibromo- has also found utility in materials science. Its sulfonic acid group makes it an excellent candidate for use in proton exchange membranes (PEMs) for fuel cells. PEMs require materials with high proton conductivity and good mechanical stability. Research conducted at the University of California, Berkeley, demonstrated that compounds like Benzenesulfonic acid, 4-amino-3,5-dibromo- can be incorporated into polymer matrices to create PEMs with improved performance characteristics.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of Benzenesulfonic acid, 4-amino-3,5-dibromo- have shown that it has low acute toxicity but may pose long-term risks if not properly managed. A recent review article in Environmental Science & Technology highlighted the need for further research to understand its behavior in aquatic ecosystems and potential bioaccumulation effects.

In terms of synthesis, several methods have been developed to produce Benzenesulfonic acid, 4-amino-3,5-dibromo-. One common approach involves the sulfonation of 4-amino-3,5-dibromobenzene followed by hydrolysis to form the sulfonic acid group. Another method involves the direct bromination of aminobenzenesulfonic acid using bromine or bromine-containing reagents. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The safety data sheet (SDS) for Benzenesulfonic acid, 4-amino-3,5-dibromo- provides essential information on handling and storage to ensure safe use in laboratory and industrial settings. It is important to follow recommended guidelines to prevent exposure to skin and eyes and to avoid inhalation of dust or vapor. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound.

In conclusion, Benzenesulfonic acid, 4-amino-3,5-dibromo- (CAS No. 78824-10-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and optimize its synthesis methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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